Cas no 79199-61-4 (ethyl (2R,4S)-4-methylpiperidine-2-carboxylate)

• Product Name: ethyl (2R,4S)-4-methylpiperidine-2-carboxylate
• CAS No: 79199-61-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD27977909
• CID: 1061045
• PubChem ID: 15697774
• Update Time: 2024-10-27

ethyl (2R,4S)-4-methylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2R,4S)-4-Methylpipecolate
• Ethyl (2S,4R)-4-methyl-2-piperidinecarboxylate
• 3-Pyridinecarboxylic acid,4-Methyl-,ethyl ester
• 4-methylnicotinic acid ethyl ester
• 4-Methyl-nicotinsaeure-aethylester
• ethyl 4-methyl-3-pyridinecarboxylate
• ETHYL 4-METHYLNICOTINATE
• ethyl 4-methylpyridine-3-carboxylate
• ethyl (2R,4S)-4-methylpiperidine-2-carboxylate
• 2-Piperidinecarboxylic acid, 4-methyl-, ethyl ester, (2R-cis)- (9CI)
• Ethyl (2R,4S)-4-methyl-2-piperidinecarboxylate (ACI)
• trans-Ethyl 4-methylpiperidine-2-carboxylate
• PS-19578
• F78214
• MFCD27977909
• 2-Piperidinecarboxylic acid, 4-methyl-, ethyl ester, (2R-cis)-
• Ethyl (2R,4S)-4-Methylpipecolate, 90%
• 79199-61-4
• starbld0017179
• rel-Ethyl (2R,4S)-4-methyl-2-piperidinecarboxylate
• 42205-75-4
• DTXSID801227364
• (2R,4S)-Ethyl 4-methylpiperidine-2-carboxylate
• Ethyl (2R,4S)-4-Methylpipecolate, >90%
• (2R,4S)-4-Methyl-2-piperidinecarboxylic Acid Ethyl Ester; (2R-cis)-4-Methyl-2-piperidinecarboxylic Acid Ethyl Ester;
• DB-254637

• MDL： MFCD27977909
• Inchi： 1S/C9H17NO2/c1-3-12-9(11)8-6-7(2)4-5-10-8/h7-8,10H,3-6H2,1-2H3/t7-,8+/m0/s1
• InChI Key： GHBNOCBWSUHAAA-JGVFFNPUSA-N
• SMILES： C([C@@H]1NCC[C@H](C)C1)(=O)OCC

Computed Properties

• Exact Mass: 171.12600
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 1.26640